(20S)-22-Methyl-3α,9α-epoxy-14β,18-(epoxyethanimino)-5β-pregna-7,16-diene-3β,11α,20-triol 20-(p-brom
(20S)-22-Methyl-3α,9α-epoxy-14β,18-(epoxyethanimino)-5β-pregna-7,16-diene-3β,11α,20-triol 20-(p-brom
Brand Name:
Vulcanchem
CAS No.:
19457-36-4
VCID:
VC0231772
InChI:
InChI=1S/C31H38BrNO6/c1-19(38-26(35)20-4-7-22(32)8-5-20)23-10-11-30-24-9-6-21-16-29(36)13-12-27(21,2)31(24,39-29)25(34)17-28(23,30)18-33(3)14-15-37-30/h4-5,7-10,19,21,25,34,36H,6,11-18H2,1-3H3
SMILES:
CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)OC(=O)C7=CC=C(C=C7)Br
Molecular Formula:
C31H38BrNO6
Molecular Weight:
600.5 g/mol
(20S)-22-Methyl-3α,9α-epoxy-14β,18-(epoxyethanimino)-5β-pregna-7,16-diene-3β,11α,20-triol 20-(p-brom
CAS No.: 19457-36-4
Main Products
VCID: VC0231772
Molecular Formula: C31H38BrNO6
Molecular Weight: 600.5 g/mol
| CAS No. | 19457-36-4 |
|---|---|
| Product Name | (20S)-22-Methyl-3α,9α-epoxy-14β,18-(epoxyethanimino)-5β-pregna-7,16-diene-3β,11α,20-triol 20-(p-brom |
| Molecular Formula | C31H38BrNO6 |
| Molecular Weight | 600.5 g/mol |
| IUPAC Name | 1-(9,12-dihydroxy-6,16-dimethyl-10,19-dioxa-16-azahexacyclo[12.5.3.15,9.01,14.02,11.06,11]tricosa-2,21-dien-22-yl)ethyl 4-bromobenzoate |
| Standard InChI | InChI=1S/C31H38BrNO6/c1-19(38-26(35)20-4-7-22(32)8-5-20)23-10-11-30-24-9-6-21-16-29(36)13-12-27(21,2)31(24,39-29)25(34)17-28(23,30)18-33(3)14-15-37-30/h4-5,7-10,19,21,25,34,36H,6,11-18H2,1-3H3 |
| Standard InChIKey | NOGYGABWMBKDGJ-UHFFFAOYSA-N |
| SMILES | CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)OC(=O)C7=CC=C(C=C7)Br |
| Canonical SMILES | CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)OC(=O)C7=CC=C(C=C7)Br |
| PubChem Compound | 197981 |
| Last Modified | Nov 11 2021 |
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